Cas no 1805480-04-9 (Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate)

• Product Name: Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate
• CAS No: 1805480-04-9
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954638
• Update Time: 2025-05-23

Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)7-2-6(4-12)3-9(11)8(7)5-13/h2-3H,4H2,1H3
• InChI Key： ROJGJZQASPWBNX-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=CC(C(=O)OC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate

Recent Advances in the Application of Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate (CAS: 1805480-04-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate (CAS: 1805480-04-9) has recently emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel kinase inhibitors and anti-cancer agents. This compound's unique structural features, including the bromo and chloromethyl substituents, make it a versatile building block for further chemical modifications. Recent studies have highlighted its potential in targeted drug design and medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate as a crucial intermediate to develop a series of compounds showing remarkable selectivity and efficacy against B-cell malignancies. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential.

In parallel research, scientists have explored the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules designed to selectively degrade disease-causing proteins. The bromo and chloromethyl groups proved particularly valuable for subsequent click chemistry reactions, enabling efficient conjugation with E3 ligase ligands.

The compound's stability and reactivity profile have also been systematically investigated. A 2024 ACS Medicinal Chemistry Letters article presented detailed kinetic studies of nucleophilic substitution reactions at the chloromethyl position, providing valuable insights for optimizing synthetic routes. These findings are particularly relevant for process chemistry and scale-up considerations in pharmaceutical development.

Emerging applications in radiopharmaceuticals have been reported, where the bromo substituent serves as a potential site for radiohalogenation. Recent work presented at the 2024 Society of Nuclear Medicine annual meeting demonstrated the compound's utility as a precursor for PET tracer development, with promising initial results in tumor imaging.

From a safety and toxicology perspective, recent preclinical assessments (published in Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety profiles for this intermediate and its common derivatives. While the compound itself shows moderate cytotoxicity in vitro, proper handling protocols and structural modifications can effectively mitigate potential risks during pharmaceutical manufacturing processes.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 covering novel synthetic methods and therapeutic applications. These developments suggest that Methyl 3-bromo-5-chloromethyl-2-cyanobenzoate will continue to play a significant role in drug discovery pipelines, particularly in oncology and immunology research.